Cas no 2171869-80-8 (({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine)

Technical Introduction: ({5-Ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine is a structurally distinct 1,2,3-triazole derivative featuring a substituted benzyl group and an amine functionality. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of targeted small-molecule therapeutics. Its triazole core offers stability and versatility for further functionalization, while the ethyl and methyl substituents may influence lipophilicity and binding affinity. The presence of the methylamine moiety enhances its utility in derivatization reactions, enabling the synthesis of more complex pharmacophores. Suitable for research applications, this compound demonstrates consistent purity and stability under standard handling conditions, making it a reliable choice for exploratory synthetic studies.
({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine structure
2171869-80-8 structure
Product Name:({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine
CAS No:2171869-80-8
MF:C14H20N4
MW:244.335402488708
CID:6073639
PubChem ID:165723704
Update Time:2025-10-30

({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • ({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine
    • EN300-1610614
    • ({5-ethyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine
    • 2171869-80-8
    • Inchi: 1S/C14H20N4/c1-4-14-13(9-15-3)16-17-18(14)10-12-8-6-5-7-11(12)2/h5-8,15H,4,9-10H2,1-3H3
    • InChI Key: FNIAVLZZNJRJMA-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2C)C(CC)=C(CNC)N=N1

Computed Properties

  • Exact Mass: 244.16879665g/mol
  • Monoisotopic Mass: 244.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.7Ų

({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine Pricemore >>

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Additional information on ({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine

Comprehensive Overview of CAS No 2171869-80-8 and Its Key Compound: ({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine

The chemical compound identified by CAS No 2171869-80-8, also known as ({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine, has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry, materials science, and agrochemical research. The presence of both ethyl and methylphenyl groups in its structure contributes to its distinct physicochemical characteristics, making it a subject of interest for researchers and industry professionals alike.

One of the most frequently searched questions related to this compound is: "What are the potential applications of CAS No 2171869-80-8 in drug discovery?" The answer lies in its triazole core, which is a common pharmacophore in many FDA-approved drugs. The 1,2,3-triazole moiety is known for its stability, hydrogen-bonding capacity, and ability to mimic amide bonds, making it an attractive scaffold for designing novel therapeutics. Recent studies have explored its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapy.

Another hot topic in the scientific community is the green synthesis of such compounds. Researchers are increasingly focusing on sustainable chemistry approaches to produce ({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine with minimal environmental impact. Techniques like click chemistry, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), have been employed to efficiently construct the 1,2,3-triazole ring system. This aligns with the growing demand for eco-friendly synthesis methods in the pharmaceutical industry.

The compound's structure-activity relationship (SAR) is another area of intense research. Its methylamine side chain and ethyl-substituted triazole core offer opportunities for structural modifications to optimize bioactivity. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently used to predict its interactions with biological targets. These approaches are particularly relevant in the era of AI-driven drug discovery, where virtual screening of compound libraries has become a standard practice.

From a materials science perspective, CAS No 2171869-80-8 has shown promise in the development of functional materials. The triazole ring's ability to form coordination complexes with metals has led to investigations into its use in catalysis and sensor technology. Additionally, its potential as a building block for supramolecular architectures is being explored, particularly in the context of smart materials that respond to environmental stimuli.

Quality control and analytical characterization of ({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine are critical aspects for researchers. Advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography are commonly employed to verify its purity and structural integrity. These methods are essential for ensuring reproducible results in both academic and industrial settings, addressing another common search query: "How to characterize and validate CAS No 2171869-80-8?"

The compound's stability under various conditions is another frequently discussed topic. Studies have examined its photostability, thermal stability, and pH-dependent behavior, which are crucial factors for formulation development. This information is particularly valuable for researchers working on drug delivery systems or material coatings, where environmental stability is paramount.

In the context of intellectual property, CAS No 2171869-80-8 has been the subject of several patents, particularly in the areas of small molecule therapeutics and specialty chemicals. The compound's patent landscape reflects the growing commercial interest in triazole derivatives, with applications ranging from crop protection to electronic materials. This aligns with current market trends favoring multifunctional chemical entities.

Looking ahead, the future research directions for ({5-ethyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine are likely to focus on its structure optimization for specific applications and the development of scalable synthesis protocols. As the scientific community continues to explore the potential of 1,2,3-triazole derivatives, this compound stands out as a versatile building block with numerous possibilities in both life sciences and materials engineering.

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